N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H18N2O3/c1-13(22)21(17-9-5-6-10-18(17)24-2)12-15-11-14-7-3-4-8-16(14)20-19(15)23/h3-11H,12H2,1-2H3,(H,20,23)
• InChI Key: JNAHEPUCSPTHJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC2=CC=CC=C2NC1=O)C3=CC=CC=C3OC
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide, also known as HQNO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. HQNO is a synthetic compound that has been synthesized using various methods and has been used in a wide range of scientific research applications.

Mechanism of Action

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide works by inhibiting the activity of certain enzymes and proteins in cells, leading to the disruption of cellular processes. It has been shown to inhibit the activity of cytochrome bd oxidase, an enzyme that is involved in the respiratory chain of bacteria. This inhibition leads to the disruption of bacterial biofilms and the inhibition of bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on cells. It has been shown to induce oxidative stress in cells, leading to the production of reactive oxygen species (ROS). This oxidative stress can lead to cell death and has been used to study the effects of oxidative stress on cells.

Advantages and Limitations for Lab Experiments

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide has several advantages for use in lab experiments, including its stability, ease of synthesis, and specificity for certain enzymes and proteins. However, this compound also has limitations, including its potential toxicity and the need for further research to fully understand its effects on cells.

Future Directions

There are several future directions for research on N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide, including its potential use as an antibacterial agent, its effects on cellular processes, and its potential use in cancer research. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in various fields of research.

Synthesis Methods

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide can be synthesized using various methods, including chemical synthesis and microbial synthesis. Chemical synthesis involves the use of chemical reactions to produce this compound, while microbial synthesis involves the use of microorganisms to produce the compound. The most common method of synthesizing this compound is chemical synthesis, which involves the reaction of 2-hydroxyquinoline and 2-methoxybenzylamine in the presence of a catalyst.

Scientific Research Applications

N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)acetamide has been used in various scientific research applications, including microbiology, biochemistry, and pharmacology. This compound has been shown to have antibacterial properties and has been used to study bacterial biofilms. It has also been used to study the mechanism of action of certain enzymes and proteins, as well as the effects of oxidative stress on cells.